![molecular formula C22H38O4 B1243214 Amphidinin A](/img/structure/B1243214.png)
Amphidinin A
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Overview
Description
Amphidinin A is a natural product found in Amphidinium with data available.
Scientific Research Applications
Discovery and Structural Analysis
Amphidinin A, a novel linear natural product with an unprecedented carbon-skeleton, was first isolated from the cultured marine dinoflagellate Amphidinium sp. This compound, notable for its unique structure, was initially studied for its biogenetic relation to amphidinolides, a group of compounds known for various biological activities (Kobayashi, Yamaguchi, & Ishibashi, 1994). Further studies on this compound elucidated the absolute configurations at six stereogenic centers, enhancing understanding of its structural complexity and potential biological applications (Iwai, Kubota, & Kobayashi, 2014).
Biogenetic Origins and Synthesis
Research into the biogenetic origins of this compound through feeding experiments with 13C-labeled acetates revealed insights into its polyketide chain formation. This study provided a deeper understanding of the biosynthesis pathways of such marine natural products, which can be crucial for synthetic biology and drug discovery (Kubota, Sato, Iwai, & Kobayashi, 2016). Additionally, the total synthesis of this compound and its analogues has been explored to understand its structural framework better and assess its biological properties (Yadav et al., 2011), (Wu, Wu, & Dai, 2013).
Biological Activities
This compound's relatives, such as amphidinins C-F, derived from the same dinoflagellate source, have shown antimicrobial activities against bacteria and fungi, hinting at the potential biological activities of this compound itself (Kubota, Iwai, Sakai, Gonoi, & Kobayashi, 2014). Moreover, amphidinin G, a precursor to this compound, demonstrated antifungal activity, suggesting a similar potential for this compound in antimicrobial applications (Kubota et al., 2015).
Properties
Molecular Formula |
C22H38O4 |
---|---|
Molecular Weight |
366.5 g/mol |
IUPAC Name |
7-[[(2S,4S,5R)-2,4-dimethyl-5-[(1E)-4-methylpenta-1,4-dienyl]oxolan-2-yl]methyl]-6-methyloct-7-ene-1,2,4-triol |
InChI |
InChI=1S/C22H38O4/c1-15(2)8-7-9-21-18(5)13-22(6,26-21)12-17(4)16(3)10-19(24)11-20(25)14-23/h7,9,16,18-21,23-25H,1,4,8,10-14H2,2-3,5-6H3/b9-7+/t16?,18-,19?,20?,21-,22+/m0/s1 |
InChI Key |
SYQIFDIGMSUBBN-PJZBKPNISA-N |
Isomeric SMILES |
C[C@H]1C[C@@](O[C@H]1/C=C/CC(=C)C)(C)CC(=C)C(C)CC(CC(CO)O)O |
Canonical SMILES |
CC1CC(OC1C=CCC(=C)C)(C)CC(=C)C(C)CC(CC(CO)O)O |
synonyms |
amphidinin A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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